3-Chloro-1-methyl-1H-1,2,4-triazol-5-amine hydrochloride
Overview
Description
3-Chloro-1-methyl-1H-1,2,4-triazol-5-amine hydrochloride is a chemical compound with the empirical formula C3H6Cl2N4 . It is a solid substance and is used in scientific research with diverse applications, ranging from pharmaceutical studies to agrochemical development.
Molecular Structure Analysis
The molecular structure of 3-Chloro-1-methyl-1H-1,2,4-triazol-5-amine hydrochloride consists of one chlorine atom, one methyl group, one triazole ring, and one amino group . The SMILES string representation of the molecule is Cl.Cn1nc(Cl)nc1N .
Physical And Chemical Properties Analysis
3-Chloro-1-methyl-1H-1,2,4-triazol-5-amine hydrochloride is a solid substance . Its molecular weight is 169.01 g/mol . The compound is highly stable under several conditions due to its chemical structure.
Scientific Research Applications
Antiproliferative Agents in Cancer Research
Triazole derivatives have been studied for their antiproliferative properties against various cancer cell lines. Using assays like MTT, researchers can determine the potency of these compounds in inhibiting cell proliferation .
Synthesis of Triazolo-Containing Scaffolds
The compound can be used in multi-component reactions for the synthesis of complex scaffolds like tetrahydrotriazolopyrimidinols, which have potential applications in medicinal chemistry .
Bioactive Phenomena and Analytical Uses
Triazoles are known for their applications in bioactive phenomena and analytical uses. The specific compound may share similar properties and could be utilized in these fields .
Safety and Hazards
properties
IUPAC Name |
5-chloro-2-methyl-1,2,4-triazol-3-amine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H5ClN4.ClH/c1-8-3(5)6-2(4)7-8;/h1H3,(H2,5,6,7);1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YOQNRXMLTVAJDB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=NC(=N1)Cl)N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H6Cl2N4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
169.01 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Chloro-1-methyl-1H-1,2,4-triazol-5-amine hydrochloride | |
CAS RN |
1390655-05-6 |
Source
|
| Record name | 1H-1,2,4-Triazol-5-amine, 3-chloro-1-methyl-, hydrochloride (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1390655-05-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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